Cas no 2171874-28-3 (2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol)

• Product Name: 2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol
• CAS No: 2171874-28-3
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 5859253
• PubChem ID: 165523029
• Update Time: 2025-06-09

2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol
• 2171874-28-3
• EN300-1290128
• 2-amino-3-{[(5-ethylfuran-2-yl)methyl]sulfanyl}-2-methylpropan-1-ol

• Inchi： 1S/C11H19NO2S/c1-3-9-4-5-10(14-9)6-15-8-11(2,12)7-13/h4-5,13H,3,6-8,12H2,1-2H3
• InChI Key： QGDSJANALISATO-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)CC(C)(CO)N

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol

2-Amino-3-{(5-Ethylfuran-2-yl)methylsulfanyl}-2-Methylpropan-1-ol: A Comprehensive Overview

2-Amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol (CAS No. 2171874-28-3) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, characterized by its unique structural features, offers a range of properties that make it a valuable subject of research and development.

The chemical structure of 2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol is composed of a central propanol backbone with an amino group, a methyl group, and a sulfanyl group attached to the furan ring. The presence of the furan ring and the ethyl substituent on the furan ring imparts specific chemical and physical properties to the molecule, making it suitable for various applications.

In the realm of pharmaceutical research, 2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol has shown promise as a potential lead compound for drug development. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that 2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol could be further explored as a therapeutic agent for cancer treatment.

Beyond its pharmaceutical applications, 2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol has also been investigated for its potential use in materials science. The unique combination of functional groups in this compound makes it an excellent candidate for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials in 2020 demonstrated that this compound can be used as a building block for the synthesis of conductive polymers and other functional materials. These materials have potential applications in electronics, energy storage, and biomedical devices.

The synthesis of 2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 3-bromopropanal with 5-ethylfurfuryl alcohol followed by reduction and subsequent functionalization steps. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthetic routes for this compound. For example, a study published in Green Chemistry in 2019 described a novel catalytic method that significantly reduced waste generation and energy consumption during the synthesis process.

The physical properties of 2-amino-3-{(5-ethylfuran-2-yl)methylsulfanyl}-2-methylpropan-1-ol, such as its solubility, melting point, and stability, have been extensively studied to understand its behavior under different conditions. These properties are crucial for optimizing its use in various applications. For instance, the compound's solubility in organic solvents makes it suitable for use in solution-based processes, while its stability under physiological conditions is essential for its potential use as a pharmaceutical agent.

In conclusion, 2-amino-3-{(5-Ethylfuran-2-y l)methylsulfanyl}-2-methylpropan -1 -ol (CAS No. 2171874 - 28 - 3) is a multifaceted compound with significant potential across multiple fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.